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Compound of Interest

Compound Name: 1-allyl-1H-pyrazol-4-amine

Cat. No.: B12119904

Get Quote

CAS Number: 1215905-54-6 Formula: C₆H₉N₃ Molecular Weight: 123.16 g/mol Synonyms: 1-

(2-Propenyl)-1H-pyrazol-4-amine; 4-Amino-1-allylpyrazole.

Part 1: Executive Summary & Chemical Identity
1-Allyl-1H-pyrazol-4-amine is a bifunctional heterocyclic building block utilized primarily in the

synthesis of kinase inhibitors and agrochemicals. Its structure features an electron-rich

pyrazole ring substituted with a nucleophilic primary amine at position 4 and an

electrophilic/polymerizable allyl group at position 1.

This dual functionality presents specific stability challenges—specifically oxidative degradation

of the amine and potential polymerization of the allyl group under radical-initiating conditions.

This guide prioritizes protocol stability and exposure mitigation.
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Property Specification Technical Note

Physical State
Low-melting solid or viscous oil

(Free Base)

Hygroscopic; often supplied as

HCl salt to improve stability.

Solubility DMSO, Methanol, DCM
Limited solubility in non-polar

alkanes (Hexanes).

pKa (Calc) ~3.5 - 4.0 (Pyrazolium)

The 4-amino group

significantly increases electron

density, making the ring

susceptible to oxidation.

Stability Air & Light Sensitive
Critical: Must be stored under

inert atmosphere (Argon/N₂).

Part 2: Hazard Identification & Risk Assessment
(GHS)
While specific experimental toxicology data for this CAS is limited, the hazard profile is derived

from the parent 4-aminopyrazole and allyl-amine structural motifs. Treat this compound as a

high-potency irritant with potential alkylating properties.

GHS Classification (Reconstructed)
Signal Word:WARNING

Acute Toxicity (Oral): Category 4 (H302) – Harmful if swallowed.

Skin Corrosion/Irritation: Category 2 (H315) – Causes skin irritation.

Serious Eye Damage/Irritation: Category 2A (H319) – Causes serious eye irritation.

STOT - Single Exposure: Category 3 (H335) – May cause respiratory irritation.

Critical Toxicology Insight
The allyl group introduces a metabolic risk factor. Allyl amines can be metabolized to acrolein-

like intermediates via amine oxidases, potentially leading to higher cellular toxicity than
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saturated analogs.

Precaution: Avoid all inhalation of dust/vapors.[1][2] Use a dedicated fume hood.

Part 3: Handling, Storage, & Stability Protocols
Storage Architecture

Temperature: Store at 2°C to 8°C.

Atmosphere:Argon blanket is required. The primary amine is prone to forming N-oxides or

diazo-tars upon prolonged exposure to atmospheric oxygen.

Container: Amber glass vials with Teflon-lined caps. Avoid metal spatulas if the compound is

in salt form (corrosion risk).

Experimental Handling
Weighing: Perform all weighing operations inside a glovebox or a constant-flow fume hood.

Solvent Selection: Avoid acetone or aldehydes unless reacting; the primary amine will rapidly

form imines (Schiff bases).

Quenching: Residual allyl-pyrazole on glassware can be deactivated using a dilute bleach

solution (oxidative cleavage) followed by an acetone rinse.

Part 4: Emergency Response & Decision Logic
The following diagram outlines the immediate decision-making process for exposure incidents

involving 1-allyl-1H-pyrazol-4-amine.
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INCIDENT DETECTED

Identify Exposure Type

SKIN CONTACT
(Splash/Dust)

EYE CONTACT
(Aerosol/Solid)

INHALATION
(Vapor/Dust)

1. Drench with H2O (15 min)
2. Remove Contaminated Clothing
3. Do NOT use solvents (Ethanol)

1. Eye Wash Station (15 min)
2. Hold Eyelids Open

3. Consult Ophthalmologist

1. Evacuate to Fresh Air
2. Oxygen if breathing difficult

3. Monitor for Pulmonary Edema

SEEK MEDICAL ATTENTION
(Provide CAS: 1215905-54-6)

Click to download full resolution via product page

Figure 1: Emergency Response Decision Tree for 1-allyl-1H-pyrazol-4-amine exposure.

Part 5: Synthesis Integration & Waste Management
Researchers often synthesize this compound in situ or use it immediately. The synthesis

pathway involves handling highly reactive intermediates.

Synthesis Hazard Map
Alkylation Step: Reaction of 4-nitropyrazole with Allyl Bromide (Lachrymator, Toxic).

Control: Use a scrubber for HBr fumes.
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Reduction Step: Reduction of the nitro group (e.g., Fe/HCl or H₂/Pd).

Control: H₂ gas is flammable; Pd/C is pyrophoric when dry. Filter Pd/C under wet

conditions (Celite pad).

Waste Disposal Protocol
Aqueous Waste: Do not pour down the drain. The allyl group is toxic to aquatic life.[1] Collect

in "Basic Aqueous Waste" containers.

Organic Waste: Segregate into "Halogen-Free Organic" (unless allyl bromide was used in

excess).

Decontamination: Treat spills with 10% Sodium Hypochlorite (Bleach) to oxidize the amine

before cleanup.

Start: 4-Nitropyrazole Step 1: Allylation
(Allyl Bromide + Base)

 Hazard: Lachrymator Intermediate:
1-Allyl-4-nitropyrazole

Step 2: Reduction
(Fe/HCl or H2/Pd)

 Hazard: Exothermic Product:
1-Allyl-1H-pyrazol-4-amine

Storage:
Argon / 4°C / Dark

 Sensitive to Air

Click to download full resolution via product page

Figure 2: Synthesis workflow highlighting critical hazard control points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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